Cas no 1864642-65-8 (2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo-)

• Product Name: 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo-
• CAS No: 1864642-65-8
• MF: C₈H₁₁IN₂OS
• MW: 310.155212640762
• CID: 5275214
• Update Time: 2025-10-19

2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo-

• Inchi： 1S/C8H11IN2OS/c9-5-3-11-7(13-5)6(12)8(4-10)1-2-8/h3,6,12H,1-2,4,10H2
• InChI Key： FWYTVFKPAZBXKC-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(I)S1)(C1(CC1)CN)O

Additional information on 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo-

Introduction to 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo (CAS No. 1864642-65-8)

2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo, identified by its CAS number 1864642-65-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a heterocyclic structure characterized by a sulfur atom incorporated into a six-membered ring containing nitrogen. The presence of an iodine substituent at the 5-position and an α-[1-(aminomethyl)cyclopropyl] side chain imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The structural features of 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo make it particularly interesting for its potential biological activity. Thiazole derivatives are well-documented for their diverse pharmacological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropyl group and an aminomethyl side chain enhances the compound's molecular complexity, which can influence its binding affinity to biological targets. Specifically, the iodine atom at the 5-position serves as a handle for further chemical modifications, enabling the synthesis of more elaborate derivatives with tailored biological activities.

In recent years, there has been growing interest in developing novel thiazole-based compounds for therapeutic applications. The cyclopropyl moiety in 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo is particularly noteworthy, as it has been shown to improve metabolic stability and bioavailability in some drug candidates. Additionally, the aminomethyl group provides a site for functionalization, allowing chemists to explore various modifications that could enhance pharmacological efficacy. These structural elements collectively contribute to the compound's potential as a scaffold for future drug development.

One of the most compelling aspects of 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo is its potential role in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the importance of designing molecules with multiple functional groups that can interact with biological targets in complex ways. The thiazole core provides a stable platform for such interactions, while the iodine substituent allows for further derivatization using cross-coupling reactions like Suzuki or Stille couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl or vinyl groups, expanding the compound's utility in drug design.

Moreover, the presence of an aminomethyl group opens up possibilities for peptidomimetic applications. Peptides are increasingly recognized as important therapeutic agents due to their high specificity and low toxicity. By incorporating modified thiazole derivatives into peptide mimetics, researchers can develop molecules that mimic peptide functions while offering improved pharmacokinetic properties. This approach has shown promise in treating various diseases, including neurodegenerative disorders and cancer.

The synthesis of 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include cyclization reactions to form the thiazole ring, followed by functional group interconversions such as halogenation and alkylation. The introduction of the cyclopropyl group often requires specialized methodologies to ensure regioselectivity and high yield. Advanced techniques like transition-metal catalysis have been employed to facilitate these transformations efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo. Molecular modeling studies have been used to predict binding modes with biological targets, helping researchers design more effective derivatives. These simulations take into account factors such as protein-ligand interactions, solvation effects, and conformational flexibility. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and prioritize promising candidates for further investigation.

In clinical research settings, 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo has been explored as part of preclinical studies aimed at identifying novel therapeutic agents. Initial assays have shown encouraging results in vitro regarding its interaction with specific enzymes and receptors relevant to various diseases. However, further studies are needed to validate these findings in vivo and assess potential side effects or toxicity profiles before moving into human trials.

The future direction of research on 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-iodo is likely to focus on optimizing its pharmacological properties through structural modifications. Researchers may explore different substituents at various positions on the thiazole ring or investigate alternative side chains that could enhance bioactivity or reduce off-target effects. Additionally，the integration of this compound into combination therapies could provide synergistic benefits by targeting multiple disease mechanisms simultaneously.

Overall,2-Thiazolemethanol,α-[1-(aminomethyl)cyclopropyl]-5-iodo (CAS No.,1864642-65-8) represents an exciting opportunity for innovation in pharmaceutical chemistry。 Its unique structural features offer multiple avenues for exploration， making it a valuable asset in the quest to develop novel therapeutics。 As research continues，this compound is poised to contribute significantly to advancements in medicine， offering hope for improved treatments across various therapeutic areas。